4-Amino-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide

• IUPAC Name: 4-amino-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C11H10N4O2/c12-8-6-9(16)15(14-10(8)11(13)17)7-4-2-1-3-5-7/h1-6H,12H2,(H2,13,17)
• InChI Key: GEFRLBWSMKEKSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)N)N
• Molecular Formula: C11H10N4O2
• Molecular Weight: 230.22 g/mol

Description

“4-Amino-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide” is an organic compound. It belongs to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Molecular Structure Analysis

The molecular formula of “4-Amino-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide” is C11H10N4O2. Unfortunately, the specific molecular structure analysis is not available in the sources I have access to.

Scientific Research Applications

Antiviral Activity

. Researchers have explored its efficacy against viral infections, particularly due to its structural resemblance to nucleobases. Further studies are needed to elucidate its mechanism of action and specific targets.

Neurotransmission Modulation

This compound’s structure suggests potential interactions with neural pathways. . Investigating its impact on neurotransmitter systems could reveal novel therapeutic avenues.

Mechanism of Action

Target of Action

It is known that similar compounds like lenalidomide target the ubiquitin e3 ligase cereblon, which degrades the ikaros transcription factors ikzf1 and ikzf3 .

Mode of Action

Based on the information available, it can be inferred that it might interact with its targets and induce changes in their function or structure .

Biochemical Pathways

It is known that similar compounds can affect the release of acetylcholine at the cholinergic synapsis in vertebrates, permitting the transmission of neural pulses .

Result of Action

It is known that similar compounds have shown antiviral activity .